6-Methyl-4-(4-(pyridin-2-yl)piperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 6-methyl-5-(4-methylphenyl)-4-(4-pyridin-2-ylpiperazin-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C23H23N5S/c1-16-6-8-18(9-7-16)20-17(2)29-23-21(20)22(25-15-26-23)28-13-11-27(12-14-28)19-5-3-4-10-24-19/h3-10,15H,11-14H2,1-2H3
• InChI Key: CHOZHSHNQGRCHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC3=NC=NC(=C23)N4CCN(CC4)C5=CC=CC=N5)C
• Molecular Formula: C23H23N5S
• Molecular Weight: 401.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C18H20N4O2. It is related to a class of compounds that have been studied for their potential use in medical applications.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, a patent describes the synthesis of related tyrosine kinase inhibitors, which involves a divergent synthesis using a Curtius rearrangement. Another study describes the design and synthesis of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Scientific Research Applications

Synthesis of Pyrimidine Derivatives The research explores the synthesis of novel pyrimidine derivatives, including 6-methyl-4-(4-(pyridin-2-yl)piperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine, and their potential applications in various fields. For instance, Abdelriheem et al. (2017) synthesized a series of compounds, including thieno[2,3-b]pyridines, demonstrating the versatility of this compound in creating a diverse range of pyrimidine derivatives (Abdelriheem, Zaki, & Abdelhamid, 2017).

Chemical Modification and Application as Dyes Ho (2005) focused on the chemical modification of thieno[2,3-b]pyridines to develop disperse dyes, showcasing the compound's application in the textile industry. The study details the synthesis of azo pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine derivatives and their use as disperse dyes, highlighting their spectral characteristics and fastness properties when applied to polyester fibers (Ho, 2005).

Antitumor and Antiproliferative Effects Studies have indicated the antitumor potential of compounds derived from this compound. Li et al. (2020) synthesized a series of pyrimidine derivatives containing a benzothiazole moiety, showing significant antitumor activities against various cancer cells (Li et al., 2020). Mallesha et al. (2012) synthesized pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated their antiproliferative effects against human cancer cell lines, identifying potential candidates for further anticancer research (Mallesha et al., 2012).

Photophysical Properties for Drug Delivery Carvalho et al. (2013) conducted fluorescence studies on 6-(hetero)arylthieno[3,2-b]pyridine derivatives, previously evaluated as potential antitumor compounds. Their photophysical properties were analyzed in solution and in nanoliposomes, paving the way for future drug delivery applications using liposomes as carriers (Carvalho et al., 2013).